Cas no 954622-37-8 (N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide)

• Product Name: N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide
• CAS No: 954622-37-8
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5910776
• PubChem ID: 16918952
• Update Time: 2025-06-23

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]cyclopropanecarboxamide
• N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)cyclopropanecarboxamide
• N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}cyclopropanecarboxamide
• SR-01000912261-1
• SR-01000912261
• AKOS024643645
• 954622-37-8
• F2370-0771
• N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide

• Inchi： 1S/C16H20N2O2/c1-11-2-6-14(7-3-11)18-10-12(8-15(18)19)9-17-16(20)13-4-5-13/h2-3,6-7,12-13H,4-5,8-10H2,1H3,(H,17,20)
• InChI Key： UVZNSWQCGUOIIM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCC1CC(N(C2C=CC(C)=CC=2)C1)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide

Comprehensive Overview of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide (CAS No. 954622-37-8)

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide, identified by its CAS number 954622-37-8, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidinone core with a cyclopropanecarboxamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its molecular formula and precise stereochemistry contribute to its potential interactions with biological targets, particularly in neurological and inflammatory pathways.

Recent studies highlight the growing demand for small-molecule modulators like 954622-37-8, especially in the context of neurodegenerative disease research and pain management therapeutics. Researchers are exploring its structure-activity relationship (SAR) to optimize bioavailability and target specificity. The compound’s 4-methylphenyl group and 5-oxopyrrolidin backbone are critical for its hypothesized mechanism of action, which may involve modulation of enzyme inhibition or receptor binding.

In the era of AI-driven drug discovery, compounds such as N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide are frequently analyzed using computational modeling tools. These approaches predict ADME properties (absorption, distribution, metabolism, excretion) and potential off-target effects, accelerating preclinical development. The compound’s synthetic accessibility and scalability further enhance its appeal for industrial applications.

From a synthetic chemistry perspective, the preparation of CAS 954622-37-8 involves multi-step organic reactions, including amide coupling and pyrrolidinone ring formation. Key challenges include controlling stereoselectivity and minimizing byproducts. Advanced techniques like flow chemistry and catalysis are being employed to improve yield and purity, addressing the needs of high-throughput screening programs.

Environmental and green chemistry considerations are also relevant for this compound. Researchers emphasize solvent selection and waste reduction during synthesis, aligning with global trends toward sustainable pharmaceutical manufacturing. The compound’s biodegradability and ecotoxicological profile are under evaluation to ensure compliance with regulatory standards.

In summary, N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}cyclopropanecarboxamide (954622-37-8) represents a promising candidate for therapeutic development, with its molecular design and functional versatility driving ongoing research. Its integration into precision medicine and personalized therapeutics underscores its potential to address unmet medical needs in the future.